Cas no 1804045-21-3 (2-(3-Chloro-2-oxopropyl)-3-ethoxymandelic acid)

• Product Name: 2-(3-Chloro-2-oxopropyl)-3-ethoxymandelic acid
• CAS No: 1804045-21-3
• MF: C₁₃H₁₅ClO₅
• MW: 286.708203554153
• CID: 4941083
• Update Time: 2025-10-31

2-(3-Chloro-2-oxopropyl)-3-ethoxymandelic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-Chloro-2-oxopropyl)-3-ethoxymandelic acid

• Inchi： 1S/C13H15ClO5/c1-2-19-11-5-3-4-9(12(16)13(17)18)10(11)6-8(15)7-14/h3-5,12,16H,2,6-7H2,1H3,(H,17,18)
• InChI Key： LZYNBYVSFUDOGN-UHFFFAOYSA-N
• SMILES： ClCC(CC1C(=CC=CC=1C(C(=O)O)O)OCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 320
• XLogP3: 1.4
• Topological Polar Surface Area: 83.8

Additional information on 2-(3-Chloro-2-oxopropyl)-3-ethoxymandelic acid

Introduction to 2-(3-Chloro-2-oxopropyl)-3-ethoxymandelic Acid (CAS No. 1804045-21-3)

2-(3-Chloro-2-oxopropyl)-3-ethoxymandelic acid, identified by its Chemical Abstracts Service (CAS) number 1804045-21-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit diverse biological activities, making it a subject of extensive interest for potential therapeutic applications. The unique structural features of this molecule, including its 3-chloro-2-oxopropyl and 3-ethoxymandelic acid moieties, contribute to its distinct chemical properties and biological interactions. In recent years, the study of such intermediates has been pivotal in the development of novel drug candidates targeting various diseases.

The structure of 2-(3-Chloro-2-oxopropyl)-3-ethoxymandelic acid consists of a benzene ring substituted with an ester group at the 3-position and an ethoxy group at the 4-position, coupled with a side chain containing a chloro-substituted propyl group and an aldehyde functionality. This arrangement imparts both reactivity and stability, making it a versatile building block in synthetic organic chemistry. The presence of the chloro group enhances electrophilicity, facilitating nucleophilic substitution reactions, while the aldehyde moiety allows for further derivatization through condensation reactions. Such structural attributes have been exploited in various synthetic pathways to generate more complex pharmacophores.

In the realm of pharmaceutical research, intermediates like 2-(3-Chloro-2-oxopropyl)-3-ethoxymandelic acid play a crucial role in the synthesis of active pharmaceutical ingredients (APIs). The compound’s ability to serve as a precursor in multi-step syntheses has been leveraged to develop molecules with enhanced pharmacological profiles. For instance, derivatives of this compound have been investigated for their potential as inhibitors of enzymes involved in inflammatory pathways. Recent studies have highlighted its utility in generating novel analogs with improved solubility and bioavailability, which are critical factors in drug development.

One of the most compelling aspects of 2-(3-Chloro-2-oxopropyl)-3-ethoxymandelic acid is its role in exploring new therapeutic modalities. Researchers have been particularly interested in its potential as a scaffold for designing molecules that interact with biological targets in unique ways. The chloro-substituted propyl group, for example, has been shown to modulate binding affinities when incorporated into larger molecular frameworks. This has led to the discovery of several promising lead compounds that exhibit potent activity against targets relevant to neurological disorders, cancer, and infectious diseases.

The synthesis of 2-(3-Chloro-2-oxopropyl)-3-ethoxymandelic acid itself is a testament to the advancements in synthetic methodologies. Modern techniques such as catalytic asymmetric hydrogenation and transition-metal-catalyzed cross-coupling reactions have enabled the efficient preparation of this compound with high enantiomeric purity. These methods not only streamline the synthetic process but also reduce costs, making it more feasible for large-scale production. The ability to produce such intermediates with precision has accelerated the pace of drug discovery pipelines, allowing researchers to rapidly screen libraries of derivatives for biological activity.

From a mechanistic standpoint, the reactivity of 2-(3-Chloro-2-oxopropyl)-3-ethoxymandelic acid has been extensively studied to understand how its structural features influence biological interactions. Computational modeling and experimental techniques have been employed to elucidate how modifications at specific positions affect binding affinity and metabolic stability. For instance, computational studies have predicted that introducing additional polar functional groups near the benzene ring could enhance interactions with protein targets, thereby improving drug efficacy. These insights have guided experimental efforts to optimize molecular design.

The pharmacological profile of derivatives derived from 2-(3-Chloro-2-oxopropyl)-3-ethoxymandelic acid has been explored across multiple disease areas. In oncology research, several analogs have demonstrated preclinical activity against various cancer cell lines by inhibiting key signaling pathways involved in tumor growth and progression. Similarly, in inflammatory diseases, modifications to this scaffold have yielded compounds that modulate cytokine release and reduce inflammation without significant immunosuppressive effects. These findings underscore the compound’s potential as a foundation for developing next-generation therapeutics.

The regulatory landscape for compounds like 2-(3-Chloro-2-oxopropyl)-3-ethoxymandelic acid is also evolving, reflecting their growing importance in drug development. Regulatory agencies now recognize the value of intermediates that can be rapidly optimized into clinical candidates. This has led to streamlined processes for evaluating such compounds, expediting their progression through preclinical studies and into human trials. The ability to leverage well-characterized intermediates like this one significantly reduces the time and resources required for drug discovery programs.

In conclusion,2-(3-Chloro-2-oxopropyl)-3-ethoxymandelic acid (CAS No. 1804045-21) represents a promising entity in pharmaceutical chemistry with diverse applications across multiple therapeutic areas. Its unique structural features make it an excellent scaffold for generating novel drug candidates with improved pharmacological profiles. As research continues to uncover new synthetic strategies and biological functions associated with this compound, its significance in medicinal chemistry is expected to grow further. The ongoing exploration of its derivatives holds great promise for addressing unmet medical needs and improving patient outcomes.